Cas no 25349-37-5 ((4Z)-4-(3,4-dimethoxyphenyl)methylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one)

(4Z)-4-(3,4-dimethoxyphenyl)methylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one structure
25349-37-5 structure
Product Name:(4Z)-4-(3,4-dimethoxyphenyl)methylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one
CAS No:25349-37-5
MF:C18H15NO4
MW:309.316004991531
CID:3057245
PubChem ID:679780
Update Time:2025-04-21

(4Z)-4-(3,4-dimethoxyphenyl)methylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one Chemical and Physical Properties

Names and Identifiers

    • (4Z)-4-(3,4-dimethoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one
    • (4Z)-4-(3,4-dimethoxyphenyl)methylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one
    • NSC 10193
    • SCHEMBL15421499
    • NSC-105346
    • NSC637197
    • 25349-37-5
    • 4-(3,4-Dimethoxyphenylmethylene)-2-phenyl-5(4H)-oxazolone
    • SR-01000389086
    • 2-Oxazolin-5-one, 2-phenyl-4-veratrylidene-, (Z)-
    • NSC105346
    • NSC10193
    • (4Z)-4-[(3,4-dimethoxyphenyl)methylidene]-2-phenyl-1,3-oxazol-5-one
    • 2-Oxazolin-5-one, 2-phenyl-4-veratrylidene-
    • SR-01000389086-1
    • 4-[(3,4-dimethoxyphenyl)methylidene]-2-phenyl-4,5-dihydro-1,3-oxazol-5-one, (4Z)-
    • 5(4H)-Oxazolone, 4-[(3,4-dimethoxyphenyl)methylene]-2-phenyl-, (Z)-
    • NSC-10193
    • 5(4H)-Oxazolone, 4-[(3,4-dimethoxyphenyl)methylene]-2-phenyl-, (4Z)-
    • 5(4H)-Oxazolone, 4-[(3,4-dimethoxyphenyl)methylene]-2-phenyl-
    • (4Z)-4-[(3,4-dimethoxyphenyl)methylidene]-2-phenyl-4,5-dihydro-1,3-oxazol-5-one
    • NSC 637197
    • F0391-0006
    • (4Z)-4-(3,4-Dimethoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one #
    • H8EKM6ENM2
    • STK727077
    • (4Z)-4-[(3,4-dimethoxyphenyl)methylene]-2-phenyl-oxazol-5-one
    • (Z)-4-(3,4-dimethoxybenzylidene)-2-phenyloxazol-5(4H)-one
    • LICJICSNXOUQAI-UVTDQMKNSA-N
    • 5415-56-5
    • Oxazol-5(4H)-one, 4-(3,4-dimethoxybenzylydene)-2-phenyl-
    • AKOS000267031
    • Inchi: 1S/C18H15NO4/c1-21-15-9-8-12(11-16(15)22-2)10-14-18(20)23-17(19-14)13-6-4-3-5-7-13/h3-11H,1-2H3/b14-10-
    • InChI Key: LICJICSNXOUQAI-UVTDQMKNSA-N
    • SMILES: O1C(/C(=C/C2C=CC(=C(C=2)OC)OC)/N=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 309.10010796Da
  • Monoisotopic Mass: 309.10010796Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 57.1Ų

(4Z)-4-(3,4-dimethoxyphenyl)methylidene-2-phenyl-4,5-dihydro-1,3-oxazol-5-one Pricemore >>

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